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Efficacy Timeline and Quantitative Hair Regrowth Data

Clinical trials demonstrate that deuruxolitinib induces rapid and sustained hair regrowth. The table below

summarizes key efficacy endpoints from Phase 3 trials over 24 and 52 weeks.

Time Point Dosage
Primary Efficacy Endpoint
(SALT Score ≤20)

Key Secondary
Endpoints

Week 24 [1]
[2]

8 mg BID 29.6% SPRO Responders:

42.1%

Week 24 [1]
[2]

12 mg BID 41.5% SPRO Responders:

53.0%

Week 24 [1]
[2]

Placebo 0.8% SPRO Responders:

4.7%

Week 52
(OLE) [3]

8 mg or 12 mg BID

(continuous)

62.0% -

Week 52
(OLE) [3]

Placebo → 12 mg BID

(switched at W24)

58.4% -

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s3469398?utm_src=pdf-body
https://www.smolecule.com/products/s3469398?utm_src=pdf-interest
https://www.smolecule.com/products/s3469398?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39053611/
https://www.ajmc.com/view/deuruxolitinib-demonstrates-efficacy-safety-in-adults-with-alopecia-areata
https://pubmed.ncbi.nlm.nih.gov/39053611/
https://www.ajmc.com/view/deuruxolitinib-demonstrates-efficacy-safety-in-adults-with-alopecia-areata
https://pubmed.ncbi.nlm.nih.gov/39053611/
https://www.ajmc.com/view/deuruxolitinib-demonstrates-efficacy-safety-in-adults-with-alopecia-areata
https://www.namd.org/journal-of-medicine/3175-at-52-weeks-hair-growth-still-climbing-on-deuruxolitinib.html
https://www.namd.org/journal-of-medicine/3175-at-52-weeks-hair-growth-still-climbing-on-deuruxolitinib.html
https://www.smolecule.com/products/s3469398?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


SALT Score: Severity of Alopecia Tool; a score of ≤20 represents 80% or more scalp hair coverage [1].

SPRO Responder: A patient-reported outcome meaning "Satisfaction with Hair PRompt," indicating a

patient's satisfaction with their hair [1]. OLE: Open-Label Extension phase of the trial where all participants

received the active drug [3].

Rapid Onset: Significant hair regrowth versus placebo is observed as early as Week 8 of treatment

[2].
Durability and Improvement Over Time: Efficacy curves continue to climb through Week 52,

indicating that hair regrowth is not only sustained but improves with longer treatment duration [3]. In
long-term extension studies, 99.6% of initial responders maintained their response [4].

Safety Profile and Tolerability

The safety profile of deuruxolitinib is consistent with the known class effects of oral JAK inhibitors [1] [5].

Common Adverse Events: Most treatment-emergent adverse events (TEAEs) were mild or
moderate in severity [1]. The most common (≥1%) include headache, acne, nasopharyngitis (common

cold), elevated creatine phosphokinase (CPK), hyperlipidemia, fatigue, weight gain, and herpes
infections [6] [5].

Serious Risks: Deuruxolitinib carries a Boxed Warning for serious infections, malignancies, major
adverse cardiovascular events (MACE), thrombosis, and increased all-cause mortality, consistent with

other JAK inhibitors [5].
In clinical trials, the incidence of serious adverse events over 52 weeks was less than 2% for

either dose. Serious infections were reported in 0.4-0.6% of patients, and opportunistic
infections were rare (0.1-0.2%) [3].

A small number of thrombotic events (e.g., pulmonary embolism, deep vein thrombosis) were
observed, primarily at the 12 mg dose in patients with underlying risk factors [3] [7].

Laboratory Abnormalities: Monitoring should include checks for lymphopenia, neutropenia, anemia,
thrombocytosis, and elevated lipid levels [6] [5].

Mechanism of Action and Pharmacological Basis

Deuruxolitinib is an orally available, selective inhibitor of Janus kinases 1 and 2 (JAK1 and JAK2) [6].
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Figure 1: Mechanism of JAK-STAT pathway inhibition by deuruxolitinib in alopecia areata.

Deuterated Chemistry: Deuruxolitinib is a deuterated analog of ruxolitinib. The substitution of
hydrogen with deuterium at key positions slows its oxidative metabolism, primarily by the CYP2C9

enzyme. This results in a longer half-life and prolonged pharmacological activity, enabling twice-daily
dosing [6].

Dosing Consideration: Due to its metabolism by CYP2C9, testing for CYP2C9 metabolizer status is
recommended before initiation. Coadministration with moderate or strong inhibitors of CYP2C9 (e.g.,
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fluconazole) is contraindicated as it can lead to markedly increased plasma levels of deuruxolitinib
[8] [7].

Application Notes & Clinical Protocol

This section outlines a detailed clinical protocol for researchers and clinicians based on the FDA-approved

label and pivotal trial designs.

Patient Selection and Pre-Treatment Assessment
(Screening/Baseline)

Indication: Adults with severe alopecia areata, defined as ≥50% scalp hair loss, including those with

alopecia totalis and universalis [1] [5].
Exclusion Criteria:

Active, serious infection.
Pregnancy or breastfeeding.

Hypersensitivity to deuruxolitinib.
Concomitant use with other JAK inhibitors, biologic immunomodulators, cyclosporine, or potent

immunosuppressants [6] [5].
Baseline Evaluations & Laboratory Tests:

Clinical Assessment: Document SALT score and patient-reported outcomes (e.g., Hair
SPRO).

Laboratory Workup:
Complete Blood Count (CBC)
Comprehensive Metabolic Panel (including liver enzymes)
Lipid Panel
Creatine Phosphokinase (CPK)
Hepatitis B and C Screening (HBsAg, anti-HBc) [8] [5]

Tuberculosis (TB) Screening (e.g., interferon-gamma release assay) [5]
Genetic Test: CYP2C9 metabolizer status must be determined. Avoid use in patients who are

CYP2C9 poor metabolizers [8] [7].

Dosing and Administration Protocol

Recommended Dosage: 8 mg orally twice daily, with or without food [7] [5].
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Dose Adjustment: The 12 mg twice daily dose was investigated but not approved by the FDA. Some

experts suggest considering it in cases of inadequate response to the 8 mg dose, weighing the
efficacy benefit against the potentially higher risk of adverse events [3] [7].

Treatment Interruption: Temporarily interrupt dosing in patients with:
Serious infection until the infection is controlled.

Significant hematologic abnormalities (e.g., severe neutropenia).
ALT or AST elevations >5x ULN (Until liver enzymes return to near normal) [8].

Efficacy and Safety Monitoring Schedule

A structured monitoring plan is critical for managing treatment.

Monitoring Parameter Baseline Frequency During Treatment

Clinical Efficacy SALT Score Every 8-12 weeks for the first 24 weeks,
then every 12-24 weeks.

Safety Labs (CBC, Lipid Panel,
LFTs, CPK)

X Every 12 weeks for the first 6 months, then
as clinically indicated [5].

Infection Surveillance TB & Hepatitis
Serology

Continuously; assess for signs/symptoms
of infection at every visit.

Cardiovascular/Thrombotic Risk History & Risk
Factors

Monitor for signs (e.g., shortness of breath,
leg pain) at each visit.

Conclusion and Research Outlook

Deuruxolitinib represents a significant advancement in the treatment of severe alopecia areata, characterized

by its rapid onset of action and robust, sustained efficacy over at least 52 weeks. The optimal treatment

timeline involves initiating therapy at 8 mg twice daily and continuing for a minimum of 24 weeks to assess

initial response, with ongoing treatment to maintain and further improve hair regrowth.

For researchers, key areas for further investigation include:

Long-term safety and efficacy beyond one year in real-world settings.
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Optimal strategies for treatment cessation or maintenance dosing and understanding the risk of

relapse.
Head-to-head comparative studies with other JAK inhibitors (baricitinib, ritlecitinib) to delineate its

specific place in the treatment hierarchy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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